Cas no 859065-39-7 (N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine)

• Product Name: N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine
• CAS No: 859065-39-7
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 5049214
• Update Time: 2025-06-10

N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• (benzo[d][1,3]dioxol-5-ylmethyl)(pyrimidin-2-yl)amine
• N-(1,3-benzodioxol-5-ylmethyl)-2-pyrimidinamine
• N-(1,3-benzodioxol-5-ylmethyl)pyrimidin-2-amine
• N-(benzo[d][1,3]dioxol-5-ylmethyl)pyrimidin-2-amine
• N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine

• Inchi： 1S/C12H11N3O2/c1-4-13-12(14-5-1)15-7-9-2-3-10-11(6-9)17-8-16-10/h1-6H,7-8H2,(H,13,14,15)
• InChI Key： NLQCIWGMJZOWQX-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)CNC1N=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• XLogP3: 2
• Topological Polar Surface Area: 56.3

Additional information on N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine

Comprehensive Overview of N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine (CAS No. 859065-39-7): Properties, Applications, and Research Insights

N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine (CAS No. 859065-39-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodioxole and pyrimidine moieties, exhibits potential as a building block for drug discovery and material science applications. Its molecular structure combines a benzodioxolylmethyl group with a pyrimidin-2-amine core, making it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential applications in neurological disorders and metabolic diseases, aligning with current trends in precision medicine. The compound's CAS No. 859065-39-7 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

The synthesis of N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine involves multi-step organic reactions, often starting from piperonal or 2-aminopyrimidine derivatives. Its benzodioxole component is known for enhancing bioavailability and blood-brain barrier permeability, a hot topic in central nervous system (CNS) drug development. Meanwhile, the pyrimidine ring contributes to hydrogen bonding and π-stacking interactions, critical for protein-ligand binding.

From an industrial perspective, CAS No. 859065-39-7 is often discussed in the context of green chemistry and sustainable synthesis. Modern optimization techniques, such as microwave-assisted reactions or catalytic hydrogenation, are being explored to improve the compound's yield and purity. These advancements address growing concerns about environmental impact in chemical manufacturing, a key focus area for regulatory bodies and investors alike.

Analytical characterization of N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine typically employs HPLC, NMR spectroscopy, and mass spectrometry. Its logP and pKa values are frequently studied to predict ADME properties (Absorption, Distribution, Metabolism, Excretion), a recurring theme in computational chemistry forums. The compound's stability under various pH conditions is another active research area, particularly for formulation scientists.

Emerging applications of CAS No. 859065-39-7 include its use as a precursor for fluorescent probes and metal-organic frameworks (MOFs). These applications leverage the compound's electron-rich aromatic system, which is tunable for optoelectronic materials. Such interdisciplinary uses highlight the compound's versatility beyond traditional pharmacology, resonating with trends in convergence research.

Quality control standards for N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine emphasize ICH guidelines, with strict limits on genotoxic impurities. This aligns with global shifts toward QbD (Quality by Design) principles in chemical production. Suppliers often provide certificates of analysis (CoA) detailing residual solvents and heavy metal content, addressing the pharmaceutical industry's heightened focus on supply chain transparency.

Future research directions for CAS No. 859065-39-7 may explore its cocrystal formation with carboxylic acids or its role in proteolysis-targeting chimeras (PROTACs). These cutting-edge topics frequently appear in grant proposals and patent applications, indicating the compound's enduring scientific value. As AI-driven drug discovery accelerates, computational predictions about this molecule's polypharmacology potential are likely to increase.

In summary, N-(benzod1,3dioxol-5-ylmethyl)pyrimidin-2-amine (CAS No. 859065-39-7) represents a compelling case study in modern medicinal chemistry. Its dual functionality as a pharmacophore and material precursor ensures continued relevance across multiple scientific disciplines. Ongoing innovations in synthetic methodology and therapeutic targeting will further unlock this compound's potential in addressing 21st-century health and technology challenges.